Cas no 118779-16-1 (Benzenemethanamine, N-(2,2-dimethoxyethyl)-3-fluoro-4-methoxy-)

• Product Name: Benzenemethanamine, N-(2,2-dimethoxyethyl)-3-fluoro-4-methoxy-
• CAS No: 118779-16-1
• MF: C₁₂H₁₈FNO₃
• MW: 243.27462720871
• CID: 3669176
• PubChem ID: 20070446
• Update Time: 2025-04-22

Benzenemethanamine, N-(2,2-dimethoxyethyl)-3-fluoro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(2,2-dimethoxyethyl)-3-fluoro-4-methoxy-
• NIWUZOCAPXHQPF-UHFFFAOYSA-N
• SCHEMBL9621786
• 118779-16-1
• DTXSID501187381
• N-(3-fluoro-4-methoxybenzyl)-aminoacetaldehyde dimethyl acetal
• AKOS009064788
• N-(2,2-Dimethoxyethyl)-3-fluoro-4-methoxybenzenemethanamine

• Inchi： 1S/C12H18FNO3/c1-15-11-5-4-9(6-10(11)13)7-14-8-12(16-2)17-3/h4-6,12,14H,7-8H2,1-3H3
• InChI Key： NIWUZOCAPXHQPF-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CNCC(OC)OC)OC

Computed Properties

• Exact Mass: 243.12707160Da
• Monoisotopic Mass: 243.12707160Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.7Ų